Cas no 23245-25-2 (1-phenylpiperazine benzoate (1:1))

1-phenylpiperazine benzoate (1:1) structure
23245-25-2 structure
Product Name:1-phenylpiperazine benzoate (1:1)
CAS No:23245-25-2
MF:C17H20N2O2
MW:284.352904319763
CID:1416501
PubChem ID:258096
Update Time:2025-04-20

1-phenylpiperazine benzoate (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1-phenylpiperazine benzoate (1:1)
    • benzoic acid,1-phenylpiperazine
    • DTXSID00293011
    • NSC86805
    • SCHEMBL3424663
    • 1-phenylpiperazine benzoate(1:1)
    • 23245-25-2
    • NSC-86805
    • Inchi: 1S/C10H14N2.C7H6O2/c1-2-4-10(5-3-1)12-8-6-11-7-9-12;8-7(9)6-4-2-1-3-5-6/h1-5,11H,6-9H2;1-5H,(H,8,9)
    • InChI Key: QIEWJCLJHZVHBD-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)=O.N1(C2C=CC=CC=2)CCNCC1

Computed Properties

  • Exact Mass: 284.1526
  • Monoisotopic Mass: 284.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.124
  • Melting Point: 98-99 °C
  • Boiling Point: 287.2°C at 760 mmHg
  • Flash Point: 138.3°C
  • PSA: 52.57
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